Cas no 2203940-76-3 (2-Bromo-5-ethoxy-4-methylbenzylamine hydrochloride)

• Product Name: 2-Bromo-5-ethoxy-4-methylbenzylamine hydrochloride
• CAS No: 2203940-76-3
• MF: C₁₀H₁₅BrClNO
• MW: 280.589201211929
• CID: 4779025
• Update Time: 2025-10-28

2-Bromo-5-ethoxy-4-methylbenzylamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-ethoxy-4-methyl-benzylamine hydrochloride
• 2-Bromo-5-ethoxy-4-methylbenzylamine hydrochloride

• Inchi： 1S/C10H14BrNO.ClH/c1-3-13-10-5-8(6-12)9(11)4-7(10)2;/h4-5H,3,6,12H2,1-2H3;1H
• InChI Key： WEKXVBNYCRDKRJ-UHFFFAOYSA-N
• SMILES： BrC1=CC(C)=C(C=C1CN)OCC.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 154
• Topological Polar Surface Area: 35.2

Additional information on 2-Bromo-5-ethoxy-4-methylbenzylamine hydrochloride

Comprehensive Guide to 2-Bromo-5-ethoxy-4-methylbenzylamine hydrochloride (CAS No. 2203940-76-3): Properties, Applications, and Market Insights

2-Bromo-5-ethoxy-4-methylbenzylamine hydrochloride (CAS No. 2203940-76-3) is a specialized organic compound with significant potential in pharmaceutical and chemical research. This halogenated benzylamine derivative is gaining attention due to its unique structural features, which make it valuable for drug discovery and material science applications. In this comprehensive guide, we explore its chemical properties, synthesis methods, applications, and current market trends.

The molecular structure of 2-Bromo-5-ethoxy-4-methylbenzylamine hydrochloride combines a bromine substituent with ethoxy and methyl groups on a benzylamine backbone, creating interesting reactivity patterns. Researchers are particularly interested in how the bromine atom at the 2-position influences the compound's electronic properties and potential as a building block for more complex molecules. The hydrochloride salt form enhances its stability and solubility, making it more practical for laboratory use.

Recent studies highlight the growing importance of halogenated benzylamine derivatives in medicinal chemistry. The presence of both bromine and ethoxy groups in 2-Bromo-5-ethoxy-4-methylbenzylamine hydrochloride offers multiple sites for further chemical modifications, making it a versatile intermediate. Pharmaceutical companies are exploring its potential as a precursor for novel drug candidates, particularly in central nervous system (CNS) therapeutics and antimicrobial agents.

The synthesis of 2-Bromo-5-ethoxy-4-methylbenzylamine hydrochloride typically involves multi-step organic reactions starting from commercially available precursors. Key steps often include bromination of appropriate phenolic compounds, followed by etherification, nitration, reduction, and finally salt formation. Process optimization for this compound has become a hot topic in organic chemistry forums, with researchers sharing innovative approaches to improve yield and purity.

Analytical characterization of CAS 2203940-76-3 requires advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC. The compound's purity is crucial for research applications, and suppliers are increasingly offering high-purity grades (≥98%) to meet the demands of pharmaceutical and academic laboratories. Proper storage conditions (typically 2-8°C in airtight containers) are essential to maintain its stability over time.

Beyond pharmaceutical applications, 2-Bromo-5-ethoxy-4-methylbenzylamine hydrochloride shows promise in material science. Its aromatic structure and functional groups make it potentially useful as a monomer for specialty polymers or as a ligand in catalytic systems. Researchers are investigating its photophysical properties for potential use in organic electronic materials.

The global market for halogenated aromatic amines is experiencing steady growth, driven by increasing R&D investments in drug discovery. 2-Bromo-5-ethoxy-4-methylbenzylamine hydrochloride is part of this trend, with demand coming primarily from North America, Europe, and Asia-Pacific research centers. Suppliers are expanding their catalog offerings to include this compound, often providing custom synthesis services for bulk quantities.

Safety considerations for handling 2-Bromo-5-ethoxy-4-methylbenzylamine hydrochloride follow standard laboratory protocols for amine hydrochlorides. While not classified as highly hazardous, proper personal protective equipment (gloves, goggles, lab coat) should be used when working with this compound. Material safety data sheets (MSDS) provide detailed handling instructions for each specific batch.

Recent patent literature reveals growing interest in CAS 2203940-76-3 as a key intermediate. Several patent applications filed in 2022-2023 describe its use in novel synthetic routes for bioactive molecules. This intellectual property activity suggests that the compound's commercial importance may increase in coming years as these potential applications mature.

For researchers considering 2-Bromo-5-ethoxy-4-methylbenzylamine hydrochloride for their projects, several suppliers offer the compound in various quantities. Prices vary depending on purity and scale, with typical research quantities (100mg-1g) ranging from $50-$200. Some suppliers provide analytical data with each batch, which is particularly valuable for sensitive applications.

The future outlook for 2-Bromo-5-ethoxy-4-methylbenzylamine hydrochloride appears promising as new applications continue to emerge. Its combination of aromaticity, halogen content, and amine functionality makes it a valuable tool for synthetic chemists. As research into targeted drug delivery and smart materials advances, this compound may find even broader utility across multiple scientific disciplines.